2-thia-5-azabicyclo[2.2.1]heptan-5-yl(5-chloro-1H-indol-2-yl)methanone

• IUPAC Name: (5-chloro-1H-indol-2-yl)-(2-thia-5-azabicyclo[2.2.1]heptan-5-yl)methanone
• InChI: InChI=1S/C14H13ClN2OS/c15-9-1-2-12-8(3-9)4-13(16-12)14(18)17-6-11-5-10(17)7-19-11/h1-4,10-11,16H,5-7H2
• InChI Key: NXEWAHQYYCVWMF-UHFFFAOYSA-N
• Canonical SMILES: C1C2CN(C1CS2)C(=O)C3=CC4=C(N3)C=CC(=C4)Cl
• Molecular Formula: C14H13ClN2OS
• Molecular Weight: 292.8 g/mol

Description

Synthesis Analysis

While the specific synthesis process for this compound is not directly available, related compounds such as oxygenated 2-azabicyclo[2.2.1]heptanes have been synthesized via palladium-catalyzed 1,2-aminoacyloxylation of cyclopentenes. This reaction proceeds efficiently with a broad array of substrates and the products could be further functionalized to build up a library of bridged aza-bicyclic structures.

Scientific Research Applications

Synthesis Techniques and Applications

The research surrounding 2-thia-5-azabicyclo[2.2.1]heptan-5-yl(5-chloro-1H-indol-2-yl)methanone encompasses various synthetic methodologies and potential applications in drug design and medicinal chemistry. Notably, the synthesis techniques involve stereoselective processes and explore the compound's utility as a scaffold in the development of novel therapeutic agents.

A pivotal aspect of this research is the exploration of bicyclic and tricyclic compounds, which share structural motifs with this compound, demonstrating the compound's relevance in the synthesis of complex molecular architectures. For example, stereoselective synthesis of bicyclic tetrahydrofuran-fused β-lactams highlights the potential of similar compounds in drug design, illustrating a method for creating compounds with promising properties for medicinal chemistry applications (Mollet, D’hooghe, & Kimpe, 2012).

Furthermore, the chemical exploration of azabicyclo compounds, such as the 2-azabicyclo[2.1.1]hexanes and their derivatives, showcases the synthetic versatility and potential biological activity of structures related to this compound. This research provides insights into the development of novel compounds with unique chemical and biological properties (Stevens & Kimpe, 1996).

Drug Design and β-lactamase Inhibition

One significant application of related bicyclic compounds is in the development of β-lactamase inhibitors. These compounds extend the antibacterial spectrum of β-lactams, offering a strategy to combat antibiotic resistance. For instance, CP-45,899, a β-lactamase inhibitor, demonstrates the role of bicyclic structures in enhancing the efficacy of antibiotics against resistant bacterial strains, underscoring the potential of this compound in similar applications (English et al., 1978).